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Compound of Interest

Compound Name: Iron(ii)chloride hexahydrate

Cat. No.: B579629

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Iron(ll) chloride hexahydrate, offering procedural, step-by-step
guidance to foster a culture of safety and build deep trust in your operational protocols.

Personal Protective Equipment (PPE)

When handling Iron(ll) chloride hexahydrate, a thorough risk assessment should be conducted
to determine the appropriate level of personal protective equipment. The following table
summarizes the recommended PPE based on safety data sheets.
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PPE Category

Specification

Rationale

Eye Protection

Safety goggles with side
protection, compliant with
EN166 (EU) or OSHA 29 CFR
1910.133 (US). A face shield
may be necessary for larger

quantities.

Protects against dust particles
and splashes, which can

cause serious eye damage.[1]

[2]

Hand Protection

Chemically resistant gloves,
such as nitrile or neoprene,
tested according to EN 374.
Breakthrough time should be
considered for prolonged

contact.

Prevents skin contact, which

can cause skin irritation.[1][2]

Body Protection

Alab coat or chemical-
resistant apron should be
worn. For significant exposure
risk, a chemical-resistant suit

may be required.

Protects skin from accidental
spills and contamination of

personal clothing.[2]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is recommended if
dust is generated and
exposure limits may be

exceeded.[2]

Minimizes the inhalation of
dust particles, which can cause

respiratory tract irritation.

Operational and Disposal Plans

Handling and Storage:

o Ventilation: Handle Iron(ll) chloride hexahydrate in a well-ventilated area, preferably in a

chemical fume hood, to minimize dust inhalation.[2][3]

e Hygroscopic Nature: This compound is hygroscopic, meaning it absorbs moisture from the

air.[1] Store in a tightly sealed container in a dry, cool, and well-ventilated place.[2]
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e Incompatible Materials: Keep away from strong bases and oxidizing agents.[2]

o General Hygiene: Avoid eating, drinking, or smoking in the work area. Wash hands
thoroughly after handling.[1][4]

Spill Management:

In the event of a spill, follow these steps:

o Evacuate: Clear the area of all non-essential personnel.

» Ventilate: Ensure the area is well-ventilated.

» Containment: Prevent the spill from spreading and entering drains.

o Clean-up: Carefully sweep or scoop up the solid material, avoiding dust generation.[1] Place
the collected material into a suitable, labeled container for disposal.

o Decontamination: Clean the spill area with a suitable absorbent material and then wipe it
down.

Disposal:

Dispose of Iron(ll) chloride hexahydrate and any contaminated materials in accordance with
local, state, and federal regulations.[2][4] Do not dispose of it down the drain.[1]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AA12484&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-8651-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDczMjR8YXBwbGljYXRpb24vcGRmfGFEWTVMMmcxTWk4NU1qRXdORE01TVRBMk5Ua3dMMU5FUWw4NE5qVXhYMGxGWDBWT0xuQmtaZ3w5NTY4OTQzYWUxNThkOWY0OGYxY2UwN2YxOWNkYjRmMjFhOWUyZjc5Nzk0YjViNWVlYTkyN2ZiY2I0NjBhM2Jl
https://westliberty.edu/health-and-safety/files/2010/02/Ferric-chloride-hexahydrate.pdf
https://www.carlroth.com/medias/SDB-8651-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDczMjR8YXBwbGljYXRpb24vcGRmfGFEWTVMMmcxTWk4NU1qRXdORE01TVRBMk5Ua3dMMU5FUWw4NE5qVXhYMGxGWDBWT0xuQmtaZ3w5NTY4OTQzYWUxNThkOWY0OGYxY2UwN2YxOWNkYjRmMjFhOWUyZjc5Nzk0YjViNWVlYTkyN2ZiY2I0NjBhM2Jl
https://www.fishersci.com/store/msds?partNumber=AA12484&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/Ferric-chloride-hexahydrate.pdf
https://www.carlroth.com/medias/SDB-8651-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDczMjR8YXBwbGljYXRpb24vcGRmfGFEWTVMMmcxTWk4NU1qRXdORE01TVRBMk5Ua3dMMU5FUWw4NE5qVXhYMGxGWDBWT0xuQmtaZ3w5NTY4OTQzYWUxNThkOWY0OGYxY2UwN2YxOWNkYjRmMjFhOWUyZjc5Nzk0YjViNWVlYTkyN2ZiY2I0NjBhM2Jl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1][2]

Remove contaminated clothing and wash the
i affected area with soap and plenty of water for
Skin Contact , o .
at least 15 minutes. If skin irritation persists,

seek medical attention.[2][3]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation
artificial respiration. Seek medical attention if
symptoms occur.[2][3]
Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
Ingestion unconscious person. Call a poison control

center or doctor immediately for treatment
advice.[2][5]

Experimental Workflow for Handling Iron(ll) Chloride
Hexahydrate

The following diagram illustrates the standard workflow for safely handling Iron(ll) chloride
hexahydrate in a laboratory setting.
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Workflow for Handling Iron(ll) Chloride Hexahydrate
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Caption: This diagram outlines the key steps for the safe handling of Iron(ll) chloride
hexahydrate, from initial preparation to final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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